Cas no 1692147-48-0 (tert-butyl 2-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate)

• Product Name: tert-butyl 2-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate
• CAS No: 1692147-48-0
• MF: C₉H₁₇N₅O₂
• MW: 227.263581037521
• CID: 6178208
• PubChem ID: 107043225
• Update Time: 2025-07-25

tert-butyl 2-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate
• 1692147-48-0
• EN300-11518866

• Inchi： 1S/C9H17N5O2/c1-9(2,3)16-8(15)6(10)5-7-11-13-14(4)12-7/h6H,5,10H2,1-4H3
• InChI Key： DDDZDVLMKBEBBK-UHFFFAOYSA-N
• SMILES： O(C(C(CC1N=NN(C)N=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.13822480g/mol
• Monoisotopic Mass: 227.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate

Introduction to Tert-butyl 2-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate (CAS No. 1692147-48-0)

Tert-butyl 2-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1692147-48-0, belongs to a class of molecules that exhibit intriguing biological activities. The structural complexity of this compound, featuring a tert-butyl group, an amino group, and a 2-methyl-2H-1,2,3,4-tetrazol-5-yl moiety, makes it a promising candidate for further investigation in various therapeutic applications.

The tert-butyl group in the molecule contributes to its stability and reactivity, which are crucial factors in drug design. This group helps in reducing the polarity of the molecule, making it more suitable for certain biological environments. Additionally, the presence of an amino group enhances the compound's ability to interact with biological targets, such as enzymes and receptors. These features are particularly important in the development of drugs that require specific interactions with biological systems.

The 2-methyl-2H-1,2,3,4-tetrazol-5-yl moiety is another key feature of this compound. Tetrazole derivatives are known for their diverse biological activities, including antimicrobial and anti-inflammatory properties. The specific substitution pattern in this moiety further modulates its pharmacological effects. Recent studies have shown that tetrazole-based compounds can exhibit potent activity against various pathogens and inflammatory conditions. This makes Tert-butyl 2-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate a valuable asset in the search for novel therapeutic agents.

In recent years, there has been a growing interest in the development of new drugs that target complex diseases such as cancer and neurodegenerative disorders. The unique structural features of Tert-butyl 2-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate make it a promising candidate for these applications. For instance, studies have suggested that tetrazole derivatives can interfere with key signaling pathways involved in cancer cell proliferation and survival. By targeting these pathways, this compound may help to inhibit tumor growth and induce apoptosis.

Moreover, the compound's ability to cross the blood-brain barrier has been explored in preclinical studies. This property is particularly relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The tert-butyl group and the tetrazole moiety may facilitate the compound's penetration into the central nervous system, allowing it to exert its therapeutic effects on brain cells. Further research is needed to fully understand the mechanisms underlying this property and to optimize drug delivery strategies.

The synthesis of Tert-butyl 2-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate involves multiple steps and requires precise control over reaction conditions. Advanced synthetic techniques are employed to ensure high yield and purity. The use of specialized reagents and catalysts is essential to achieve the desired product structure. Researchers have been exploring novel synthetic routes to improve efficiency and reduce costs. These efforts are critical for making this compound more accessible for further research and potential clinical applications.

Efforts are also being made to evaluate the safety profile of Tert-butyl 2-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate through preclinical studies. These studies aim to assess its toxicity levels and identify any potential side effects. Understanding the compound's pharmacokinetic properties is also crucial for determining optimal dosing regimens. Advanced analytical techniques are used to monitor drug absorption, distribution, metabolism, and excretion (ADME) in animal models.

The potential therapeutic applications of Tert-butyl 2-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-ylyl)propanoate extend beyond cancer and neurodegenerative diseases. Preliminary studies suggest that it may also have utility in treating infectious diseases caused by resistant pathogens. The tetrazole moiety has been shown to disrupt bacterial cell wall synthesis and inhibit viral replication. This broad spectrum of activity makes this compound a versatile tool for addressing various health challenges.

In conclusion，Tert-butyl 2-amino--(methyl--H--tetrazol--ylyl)propanoate (CAS No.--1692147--48--0) is a multifaceted chemical entity with significant potential in pharmaceutical research。 Its unique structural features，including the tert-butyl group，amino group，and methyl--H--tetrazol--ylyl moiety，make it an attractive candidate for developing new drugs targeting complex diseases。 Ongoing research efforts are focused on elucidating its mechanisms of action，optimizing synthetic routes，and evaluating its safety profile。 As our understanding of this compound grows，its therapeutic applications are likely to expand，offering hope for innovative treatments in various medical fields。